Cas no 2680888-37-1 (6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid)

• Product Name: 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid
• CAS No: 2680888-37-1
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5653743
• PubChem ID: 165940862
• Update Time: 2025-05-22

6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277561
• 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)oxane-3-carboxylic acid
• 2680888-37-1
• 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-2-5-16-11(15)12-6-9-4-3-8(7-17-9)10(13)14/h2,8-9H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： SYCFPWNZTLDBGQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CCC1CNC(=O)OCC=C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid

6-({(Prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic Acid: A Comprehensive Overview

The compound 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid, identified by the CAS number 2680888-37-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acids, featuring a unique structure that combines an oxane ring with a substituted carbonyl group. Recent studies have highlighted its role in drug design and material science, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a six-membered oxane ring, which is a cyclic ether. The oxane ring is substituted at the 3-position with a carboxylic acid group and at the 6-position with a {(prop-2-en-1-yloxy)carbonylamino}methyl group. This substitution pattern imparts unique chemical properties, including enhanced solubility and reactivity. The presence of the propenyl group (prop-2-en-1-yloxy) introduces additional functionality, such as potential participation in polymerization reactions or serving as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. These methods have been documented in peer-reviewed journals, emphasizing the importance of this compound in modern chemical synthesis.

In terms of applications, 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid has shown promise in the development of biodegradable polymers. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for eco-friendly materials. Additionally, its role as an intermediate in drug synthesis has been explored, particularly in the development of anti-inflammatory agents and antibiotics.

The pharmacological properties of this compound are currently under investigation. Preliminary studies suggest that it exhibits moderate anti-inflammatory activity, potentially due to its ability to inhibit cyclooxygenase enzymes. Further research is needed to elucidate its mechanism of action and assess its suitability for therapeutic applications.

In conclusion, 6-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxane-3-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both academic and industrial research. As ongoing investigations continue to uncover its full potential, this compound is expected to contribute significantly to the development of innovative materials and therapeutic agents.